N-[2-(diethylamino)ethyl]-2-(2-oxo-1-pyrrolidinyl)acetamide

• IUPAC Name: N-[2-(diethylamino)ethyl]-2-(2-oxopyrrolidin-1-yl)acetamide
• InChI: InChI=1S/C12H23N3O2/c1-3-14(4-2)9-7-13-11(16)10-15-8-5-6-12(15)17/h3-10H2,1-2H3,(H,13,16)
• InChI Key: NVWNFPJWUPICMM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC(=O)CN1CCCC1=O
• Molecular Formula: C12H23N3O2
• DSSTOX Substance ID: DTXSID50385410
• Molecular Weight: 241.33 g/mol
• CAS RN: 70717-47-4

Description

N-[2-(diethylamino)ethyl]-2-(2-oxo-1-pyrrolidinyl)acetamide, also known as Etonitazene, is a synthetic opioid analgesic drug that was first synthesized in 1957. It has been found to have potent analgesic effects and has been used in scientific research for its ability to bind to opioid receptors in the brain and spinal cord.

Mechanism of Action

N-[2-(diethylamino)ethyl]-2-(2-oxo-1-pyrrolidinyl)acetamide binds to opioid receptors in the brain and spinal cord, which results in the inhibition of pain signals. It is a potent analgesic and has been found to have a higher affinity for the mu opioid receptor than other opioids such as morphine. N-[2-(diethylamino)ethyl]-2-(2-oxo-1-pyrrolidinyl)acetamide also activates the reward pathway in the brain, which can lead to addiction and dependence.
Biochemical and Physiological Effects:
N-[2-(diethylamino)ethyl]-2-(2-oxo-1-pyrrolidinyl)acetamide has been found to have potent analgesic effects, which makes it useful in the treatment of pain. It also has sedative and hypnotic effects, which can make it useful in anesthesia. N-[2-(diethylamino)ethyl]-2-(2-oxo-1-pyrrolidinyl)acetamide can also cause respiratory depression, which can be dangerous at high doses.

Advantages and Limitations for Lab Experiments

N-[2-(diethylamino)ethyl]-2-(2-oxo-1-pyrrolidinyl)acetamide is a useful tool for studying the opioid receptor system in the brain and spinal cord. It has a high affinity for the mu opioid receptor, which makes it useful for developing new opioid analgesics. However, N-[2-(diethylamino)ethyl]-2-(2-oxo-1-pyrrolidinyl)acetamide can be dangerous at high doses and can cause respiratory depression, which limits its use in lab experiments.

Future Directions

There are several future directions for research on N-[2-(diethylamino)ethyl]-2-(2-oxo-1-pyrrolidinyl)acetamide. One area of research is the development of new opioid analgesics that are more effective and have fewer side effects than current opioids. Another area of research is the development of new treatments for addiction and dependence on opioids. Finally, research on the pharmacology of opioid receptors and the opioid receptor system in the brain and spinal cord will continue to be an important area of study.

Scientific Research Applications

N-[2-(diethylamino)ethyl]-2-(2-oxo-1-pyrrolidinyl)acetamide has been used in scientific research to study the opioid receptor system in the brain and spinal cord. It has been found to have a high affinity for the mu opioid receptor, which is responsible for mediating the analgesic effects of opioids. N-[2-(diethylamino)ethyl]-2-(2-oxo-1-pyrrolidinyl)acetamide has also been used to study the pharmacology of opioid receptors and to develop new opioid analgesics.

Synthesis routes and methods

Procedure details

From 12.8 g. of ethyl 2-oxo-1-pyrrolidineacetate and 17.4 g. of 2-(diethylamino)ethylamine [J.A.C.S. 68, 2006 (1946)], following the procedure of Example 1, there is obtained N-[2-(diethylamino)ethyl]-2-oxo-1-pyrrolidineacetamide; b.p. 157° C./0.1 mm.